Cas no 4083-64-1 (p-Toluenesulfonyl isocyanate)

• Product Name: p-Toluenesulfonyl isocyanate
• CAS No: 4083-64-1
• MF: C₈H₇NO₃S
• MW: 197.211080789566
• MDL: MFCD00002030
• CID: 44722
• PubChem ID: 77703
• Update Time: 2026-05-14

p-Toluenesulfonyl isocyanate Chemical and Physical Properties

Names and Identifiers

• p-Toluenesulfonyl isocyanate
• 4-METHYLBENZENE-1-SULFONYL ISOCYANATE
• 4-TOLUENESULFONYL ISOCYANATE
• PTSI
• TOLUENE-4-SULFONYL ISOCYANATE
• TOSYL ISOCYANATE
• 4-Isocyanatosulphonyltoluene
• 4-methyl-benzenesulfonylisocyanat
• 4-methyl-Benzenesulfonylisocyanate
• 4-Methylphenylsulfonyl isocyanate
• Benzenesulfonyl isocyanate, 4-methyl-
• p-Methylphenylsulfonyl isocyanate
• p-Toluenesulfonic acid, anhydride with isocyanic acid
• p-Toluensulfonyl isocyanate
• p-Tolylsulfonyl isocyanate
• p-Tosyl isocyanate
• Sulfone, isocyanato tolyl
• P-toluenesulfony6l isocyanate
• p-Toluenesulfonyl isocyanate,AcroSeal
• 4-Methylbenzenesulfonyl isocyanate
• p-Toluenesulphonyl isocyanate
• Tosylisocyanate
• VLJQDHDVZJXNQL-UHFFFAOYSA-N
• 4-methyl-N-(oxomethylidene)benzenesulfonamide
• p-TOLUENE SULFONYL ISOCYANATE
• DSSTox_CID_7558
• DSSTox_RID_78504
• DSSTox_GSID_27558
• H9004FJX6V
• (4-meth
• p-Toluenesulfonyl isocyanate, 95%

• MDL： MFCD00002030
• Inchi： 1S/C8H7NO3S/c1-7-2-4-8(5-3-7)13(11,12)9-6-10/h2-5H,1H3
• InChI Key： VLJQDHDVZJXNQL-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(N=C=O)(=O)=O
• BRN： 391287

Computed Properties

• Exact Mass: 197.01500
• Monoisotopic Mass: 197.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 72

Experimental Properties

• Color/Form: Clear liquid
• Density: 1.291 g/mL at 25 °C(lit.)
• Melting Point: 5°C
• Boiling Point: 144 °C/10 mmHg(lit.)
  275-278 °C(lit.)
• Flash Point: Fahrenheit: 293 ° f
  Celsius: 145 ° c
  
• Refractive Index: n20/D 1.533-1.537
  n20/D 1.534(lit.)
• Water Partition Coefficient: React
• PSA: 71.95000
• LogP: 2.10030
• Vapor Pressure: 1 mmHg ( 100 °C)
• Sensitiveness: Moisture Sensitive
• Solubility: reacts

p-Toluenesulfonyl isocyanate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H315,H319,H331,H334,H335
• Warning Statement： P261,P305+P351+P338,P342+P311
• Hazardous Material transportation number：UN 2206 6.1/PG 3
• WGK Germany：1
• Hazard Category Code： 14-36/37/38-42
• Safety Instruction： S26-S28-S30-S28A
• FLUKA BRAND F CODES：10
• RTECS：DB9032000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R14; R36/37/38; R42
• Storage Condition：Store in a tightly closed container. Store in a cool, dry, well-ventilated area away from incompatible substances. Keep away from water.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides